Romergoline
Romergoline
Brand Name:
Vulcanchem
CAS No.:
107052-56-2
VCID:
VC0011209
InChI:
InChI=1S/C20H22N4O2/c1-23-8-12(9-24-10-18(25)22-19(26)11-24)5-15-14-3-2-4-16-20(14)13(7-21-16)6-17(15)23/h2-5,7,12,17,21H,6,8-11H2,1H3,(H,22,25,26)/t12-,17-/m1/s1
SMILES:
CN1CC(C=C2C1CC3=CNC4=CC=CC2=C34)CN5CC(=O)NC(=O)C5
Molecular Formula:
C20H22N4O2
Molecular Weight:
350.4 g/mol
Romergoline
CAS No.: 107052-56-2
Main Products
VCID: VC0011209
Molecular Formula: C20H22N4O2
Molecular Weight: 350.4 g/mol
| CAS No. | 107052-56-2 |
|---|---|
| Product Name | Romergoline |
| Molecular Formula | C20H22N4O2 |
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | 4-[[(6aR,9S)-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinolin-9-yl]methyl]piperazine-2,6-dione |
| Standard InChI | InChI=1S/C20H22N4O2/c1-23-8-12(9-24-10-18(25)22-19(26)11-24)5-15-14-3-2-4-16-20(14)13(7-21-16)6-17(15)23/h2-5,7,12,17,21H,6,8-11H2,1H3,(H,22,25,26)/t12-,17-/m1/s1 |
| Standard InChIKey | RJCXNCSJGRUWRW-SJKOYZFVSA-N |
| Isomeric SMILES | CN1C[C@@H](C=C2[C@H]1CC3=CNC4=CC=CC2=C34)CN5CC(=O)NC(=O)C5 |
| SMILES | CN1CC(C=C2C1CC3=CNC4=CC=CC2=C34)CN5CC(=O)NC(=O)C5 |
| Canonical SMILES | CN1CC(C=C2C1CC3=CNC4=CC=CC2=C34)CN5CC(=O)NC(=O)C5 |
| Synonyms | 4-(9,10-didehydro-6-methylergolin-8-yl)methylpiperazine-2,6-dione FCE 23884 FCE-23884 |
| PubChem Compound | 65898 |
| Last Modified | Dec 23 2021 |
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